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Compound of Interest

Compound Name: 2-Chloroethyl phenyl sulfide

Cat. No.: B1346028 Get Quote

This guide provides in-depth technical support for researchers, scientists, and drug

development professionals on the safe management and disposal of 2-Chloroethyl phenyl
sulfide (CEPS) waste. As a potent chemical warfare agent simulant, its handling and disposal

require meticulous attention to detail to ensure personnel safety and environmental protection.

[1] This document is structured to provide immediate, actionable answers to common questions

and troubleshooting guidance for issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
General Information
Q1: What is 2-Chloroethyl phenyl sulfide and what are its primary hazards?

A1: 2-Chloroethyl phenyl sulfide (CAS No. 5535-49-9) is an organosulfur compound used as

a simulant for the chemical warfare agent sulfur mustard.[2] It is a clear, colorless to pale yellow

liquid with a pungent odor.[3]

The primary hazards associated with 2-Chloroethyl phenyl sulfide are:

Toxicity: It is toxic if inhaled and in contact with skin, and harmful if swallowed.[3]

Corrosivity: It causes severe skin burns and eye damage.[3]

Carcinogenicity: It is a suspected carcinogen.[2]
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Due to these hazards, all work with this compound must be conducted in a designated area,

typically a certified chemical fume hood, with appropriate personal protective equipment.[4]

Q2: What are the immediate steps to take in case of an accidental exposure to 2-Chloroethyl
phenyl sulfide?

A2: In the event of an accidental exposure, immediate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

It is imperative to have safety showers and eyewash stations readily accessible in any

laboratory where this chemical is handled.[3]

Waste Handling and Storage
Q3: How should I collect and store 2-Chloroethyl phenyl sulfide waste in the laboratory?

A3: Proper collection and storage of 2-Chloroethyl phenyl sulfide waste are crucial to prevent

accidental exposure and environmental contamination.

Waste Segregation: 2-Chloroethyl phenyl sulfide is a halogenated organic compound. It is

imperative to collect this waste in a dedicated, clearly labeled "Halogenated Organic Waste"

container.[5] Do not mix it with non-halogenated organic waste, as this will complicate and

increase the cost of disposal.

Container Selection: Use a chemically resistant container with a secure, tight-fitting lid.

Borosilicate glass bottles or high-density polyethylene (HDPE) containers are generally

suitable.[6][7] Always inspect containers for cracks or damage before use.[6]
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Chloroethyl phenyl sulfide," and the approximate concentration and

volume.

Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be a secondary containment bin, preferably within a

ventilated cabinet or fume hood, away from incompatible materials such as strong oxidizing

agents.[3]

Q4: What are the regulatory requirements for disposing of 2-Chloroethyl phenyl sulfide
waste?

A4: In the United States, the disposal of 2-Chloroethyl phenyl sulfide waste is regulated by

the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery

Act (RCRA).[5] Academic and research laboratories may be subject to specific regulations,

such as Subpart K of 40 CFR Part 262, which provides alternative, more flexible standards for

managing hazardous waste in these settings.[8]

Key regulatory requirements include:

Generator Status: Your institution will have a specific hazardous waste generator status

(e.g., Very Small, Small, or Large Quantity Generator) which dictates accumulation time

limits and other requirements.[5]

Waste Determination: You are responsible for determining that the waste is hazardous.

Proper Disposal: The waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company. On-site

treatment to render the waste non-hazardous is permissible under certain conditions but

must comply with EPA regulations.[9]

Transportation: Off-site transportation of the waste must be done by a licensed hazardous

waste transporter and be accompanied by a hazardous waste manifest.[9]

Always consult your institution's EHS department for specific guidance and procedures.
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Issue 1: I have a small amount of 2-Chloroethyl phenyl sulfide waste from my experiment.

Can I neutralize it in the lab before disposal?

Solution: Yes, for small quantities, chemical neutralization can be a viable option to render the

waste less hazardous before collection by your institution's EHS. This should only be

performed by trained personnel in a certified chemical fume hood with appropriate PPE. Two

common methods are alkaline hydrolysis and oxidation.

Experimental Protocols
Protocol 1: Alkaline Hydrolysis of 2-Chloroethyl Phenyl
Sulfide Waste
This protocol is designed for the neutralization of small quantities (typically < 5g) of 2-
Chloroethyl phenyl sulfide waste.

Principle: Alkaline hydrolysis converts 2-Chloroethyl phenyl sulfide to the less toxic 2-

hydroxyethyl phenyl sulfide.

Materials:

2-Chloroethyl phenyl sulfide waste

1 M Sodium hydroxide (NaOH) solution

Ethanol

Stir plate and stir bar

Round bottom flask

pH paper or pH meter

Procedure:

Preparation: In a certified chemical fume hood, place the 2-Chloroethyl phenyl sulfide
waste in a round bottom flask equipped with a stir bar.
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Dilution: Dilute the waste with an equal volume of ethanol to improve solubility.

Hydrolysis: Slowly add a 5-fold molar excess of 1 M NaOH solution to the flask while stirring.

Reaction: Allow the reaction to stir at room temperature for at least 24 hours. The reaction

can be gently heated to 40-50°C to increase the rate of hydrolysis.

Neutralization Confirmation: After 24 hours, check the pH of the solution. It should be basic.

If not, add more NaOH solution and continue stirring.

Waste Collection: Once the reaction is complete, label the container with the contents (e.g.,

"Hydrolyzed 2-Chloroethyl phenyl sulfide waste, contains 2-hydroxyethyl phenyl sulfide,

sodium hydroxide, ethanol, and water") and dispose of it as hazardous waste through your

institution's EHS.

Protocol 2: Oxidation of 2-Chloroethyl Phenyl Sulfide
Waste with Hydrogen Peroxide
This protocol is an alternative for the degradation of small quantities of 2-Chloroethyl phenyl
sulfide waste.

Principle: Oxidation with hydrogen peroxide converts the sulfide to the corresponding sulfoxide

and then to the sulfone, which are generally less toxic.

Materials:

2-Chloroethyl phenyl sulfide waste

30% Hydrogen peroxide (H₂O₂)

Acetic acid

Stir plate and stir bar

Round bottom flask in an ice bath

Procedure:
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Preparation: In a certified chemical fume hood, place the 2-Chloroethyl phenyl sulfide
waste in a round bottom flask equipped with a stir bar and place it in an ice bath.

Acidification: Add an equal volume of acetic acid to the flask.

Oxidation: Slowly add a 3-fold molar excess of 30% hydrogen peroxide to the flask while

stirring vigorously. Caution: The reaction is exothermic. Maintain the temperature below

40°C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at

room temperature for at least 4 hours.

Quenching: Slowly add a saturated solution of sodium bisulfite to quench any unreacted

hydrogen peroxide.

Waste Collection: Label the container with the contents (e.g., "Oxidized 2-Chloroethyl
phenyl sulfide waste, contains 2-chloroethyl phenyl sulfoxide/sulfone, acetic acid, and

sodium bisulfite") and dispose of it as hazardous waste through your institution's EHS.

Issue 2: I've noticed a pungent odor in the lab, even though the 2-Chloroethyl phenyl sulfide
is stored in a closed container. What should I do?

Solution: A noticeable odor indicates a potential leak or improper storage.

Immediate Action: Do not attempt to identify the source of the leak without proper PPE. If the

odor is strong, evacuate the immediate area and inform your lab supervisor and EHS.

Investigation (with proper PPE): If the odor is faint and you are trained to handle this

chemical, don the appropriate PPE (lab coat, chemical splash goggles, and chemically

resistant gloves, such as nitrile or neoprene).

Inspect the Container: Check the waste container for any signs of damage, such as cracks

or a loose-fitting lid.

Check for Spills: Carefully inspect the storage area, including the secondary containment, for

any signs of a spill.
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Resolution:

Leaking Container: If the container is leaking, transfer the waste to a new, sound container

within a fume hood. Label the new container appropriately. The damaged container should

also be disposed of as hazardous waste.[6]

Spill: If a small spill is found, follow the spill cleanup procedure outlined below.

Issue 3: I have a small spill of 2-Chloroethyl phenyl sulfide in the fume hood. How do I clean

it up?

Solution: For small, contained spills within a fume hood, you can perform the cleanup yourself if

you are trained and have the necessary supplies.

Spill Cleanup Procedure:

Alert Personnel: Inform others in the lab of the spill.

Ensure Ventilation: Keep the fume hood sash at the lowest practical height.

Don PPE: Wear a lab coat, chemical splash goggles, and double-glove with chemically

resistant gloves (e.g., nitrile).

Contain the Spill: Use an inert absorbent material like sand, vermiculite, or a commercial

sorbent to cover the spill. Do not use combustible materials like paper towels.[3]

Collect the Waste: Carefully scoop the absorbent material into a designated hazardous

waste bag or container.

Decontaminate the Surface: Wipe the spill area with a cloth dampened with a

decontamination solution (e.g., a dilute solution of household bleach, followed by a water

rinse, or as recommended by your EHS).

Dispose of Waste: All contaminated materials, including gloves and cleaning cloths, must be

placed in the hazardous waste container.

Report the Incident: Report the spill to your lab supervisor and EHS, even if it is small.
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Data Presentation
Property Value Reference

CAS Number 5535-49-9 [2]

Molecular Formula C₈H₉ClS [2]

Molecular Weight 172.68 g/mol [2]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Odor Pungent [3]

Boiling Point 90-91 °C @ 1 mmHg [2]

Density 1.174 g/mL at 25 °C [2]

Table 1: Physical and Chemical Properties of 2-Chloroethyl phenyl sulfide.

Container Material Chemical Resistance Recommendation

Borosilicate Glass Excellent
Recommended for primary

waste collection.

High-Density Polyethylene

(HDPE)
Good

Suitable for both primary and

secondary containment.[7]

Polypropylene (PP) Good to Fair

May be suitable for short-term

storage and secondary

containment.[10][11]

Low-Density Polyethylene

(LDPE)
Not Recommended

May be susceptible to

degradation.

Table 2: Chemical Compatibility of Waste Container Materials.
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Caption: Workflow for the safe management of 2-Chloroethyl phenyl sulfide waste.
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Caption: Chemical degradation pathways for 2-Chloroethyl phenyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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